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Compound of Interest

Compound Name: FSG67

Cat. No.: B10831063 Get Quote

For researchers in drug development and metabolic disease, the purity and quality of

investigational compounds are paramount. FSG67, a potent inhibitor of glycerol-3-phosphate

acyltransferase (GPAT), is a valuable tool in studying lipid metabolism, obesity, and insulin

resistance. This guide provides a comparative assessment of commercially available FSG67,

offering insights into its purity, quality, and performance relative to other GPAT inhibitors.

FSG67: An Overview
FSG67, chemically known as 2-(nonylsulfonamido)benzoic acid, is a synthetic, small-molecule

inhibitor of GPAT, the enzyme that catalyzes the initial and rate-limiting step in triacylglycerol

and glycerophospholipid synthesis.[1][2] By inhibiting GPAT, FSG67 effectively reduces the

synthesis of these lipids, leading to a range of metabolic effects. In research settings, FSG67
has been shown to decrease food intake, reduce body weight and adiposity, enhance fatty acid

oxidation, and improve insulin sensitivity in diet-induced obese mice.[1][3]

Commercial Availability and Purity
Several vendors supply FSG67 for research purposes. While most commercial sources claim

high purity, it is crucial for researchers to independently verify the purity and identity of the

compound.
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Vendor Stated Purity Analytical Data Provided

MedchemExpress 99.95%[4]
Certificate of Analysis (CoA),

HNMR, LCMS

AG Scientific

Not explicitly stated; Certificate

of Analysis available upon

request.

Certificate of Analysis

MedKoo Biosciences >98% Certificate of Analysis

Selleck Chemicals Not explicitly stated
Purity and Quality Control

information available.

Note: The information in this table is based on publicly available data from the respective

company websites and may be subject to change. Researchers should always request the

latest certificate of analysis for a specific lot number.

Performance Comparison with Alternatives
A direct, peer-reviewed comparative study of commercially available FSG67 from different

vendors is not readily available in the scientific literature. However, we can compare FSG67 to

other known GPAT inhibitors based on published data. One notable alternative is 4-([1,1′-

biphenyl]-4-carbonyl)-2-(acetanesulfonamido)benzoic acid, which was developed based on in

silico studies of other GPAT inhibitors, including FSG67.

Compound Target(s) IC50 (in vitro)
Key Findings in
Preclinical Models

FSG67 GPAT1 and GPAT2

~24 µM for total

mitochondrial GPAT

activity

Reduces food intake,

body weight, and

adiposity; improves

insulin sensitivity.

4-([1,1′-biphenyl]-4-

carbonyl)-2-

(acetanesulfonamido)

benzoic acid

GPAT
Not readily available

in published literature.

Developed from in

silico screening based

on known inhibitors.
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IC50: The half maximal inhibitory concentration, a measure of the potency of a substance in

inhibiting a specific biological or biochemical function.

Experimental Protocols for Quality Assessment
To ensure the reliability of research data, it is essential to perform in-house quality control of

commercially procured FSG67. Below are detailed protocols for key experiments.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
Objective: To determine the purity of the FSG67 sample by separating it from any potential

impurities.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector and a C18 reversed-

phase column.

Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid (TFA).

Sample Preparation: Dissolve a known amount of FSG67 in a suitable solvent (e.g., DMSO,

Ethanol) to a final concentration of 1 mg/mL.

Injection Volume: 10 µL.

Detection Wavelength: 254 nm.

Analysis: The purity is calculated by dividing the peak area of FSG67 by the total peak area

of all components in the chromatogram.

Identity Confirmation by Mass Spectrometry (MS) and
Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the chemical identity and structure of the FSG67 sample.

Methodology:
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Mass Spectrometry (LC-MS):

Couple the HPLC system to a mass spectrometer.

Analyze the eluent corresponding to the FSG67 peak.

Compare the observed mass-to-charge ratio (m/z) with the theoretical molecular weight of

FSG67 (327.44 g/mol ).

Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy:

Dissolve 5-10 mg of the FSG67 sample in a deuterated solvent (e.g., DMSO-d₆).

Acquire the proton NMR spectrum.

Compare the chemical shifts, splitting patterns, and integration values with the known

spectrum of FSG67.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the GPAT signaling pathway and a typical experimental

workflow for assessing the effect of FSG67.
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Caption: GPAT Signaling Pathway and Inhibition by FSG67.
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Caption: Experimental Workflow for Assessing FSG67.

In conclusion, while several commercial sources for FSG67 exist, researchers should prioritize

independent quality assessment to ensure the validity of their experimental results. The

protocols and comparative data presented in this guide offer a framework for making informed

decisions when sourcing and utilizing this important research compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b10831063?utm_src=pdf-body
https://www.benchchem.com/product/b10831063?utm_src=pdf-body-img
https://www.benchchem.com/product/b10831063?utm_src=pdf-body
https://www.benchchem.com/product/b10831063?utm_src=pdf-body
https://www.benchchem.com/product/b10831063?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. researchgate.net [researchgate.net]

2. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake
and adiposity and increases insulin sensitivity in diet-induced obesity - PMC
[pmc.ncbi.nlm.nih.gov]

3. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake
and adiposity and increases insulin sensitivity in diet-induced obesity - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Design, synthesis, and biological evaluation of conformationally constrained glycerol 3-
phosphate acyltransferase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Assessing the Purity and Quality of Commercially
Available FSG67: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831063#assessing-the-purity-and-quality-of-
commercially-available-fsg67]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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